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OGDA Platform Technical Support Center

Welcome to the OGDA Platform's Technical Support Center. This guide is designed to help you
troubleshoot and resolve issues related to slow loading times, ensuring a smooth and efficient
research experience.

Troubleshooting Guide: Resolving Slow Loading
Times

Experiencing slow loading times can be disruptive to your research. This guide provides a step-
by-step approach to help you identify and address the most common causes from your end.

Step 1: Initial Assessment & Data Gathering

Before diving into specific solutions, it's crucial to understand the nature of the slowdown.
Please record the following information to help diagnose the issue:
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Your Observation

Data Point Description
Note the time the slowdown
Time of Day occurred. Is it during peak
usage hours?
What specific actions were you
erforming? (e.g., loading a
Specific Actions g g2 (e J

large dataset, running a query,

initial login)

Consistency

Is the slowness consistent
every time you perform this

action, or is it intermittent?

Platform Modules

Does the slowness affect the
entire platform or only specific

modules/pages?

Step 2: User-Side Troubleshooting Workflow

Follow the workflow below to systematically troubleshoot potential issues on your end.
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Caption: A step-by-step workflow for users to troubleshoot slow platform performance.
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Experimental Protocols for Troubleshooting

Protocol 1: Clearing Browser Cache and Cookies

» Objective: To eliminate outdated or corrupt files stored by your browser that might be causing
performance issues.

o Methodology:

o Google Chrome: Go to Settings > Privacy and security > Clear browsing data. Select
"Cookies and other site data" and "Cached images and files.” Click "Clear data."

o Mozilla Firefox: Go to Options > Privacy & Security > Cookies and Site Data. Click "Clear
Data."

o Microsoft Edge: Go to Settings > Privacy, search, and services > Clear browsing data.
Choose what to clear and click "Clear now."

o Expected Outcome: A fresh version of the OGDA platform will be loaded, potentially
resolving display or speed issues.

Protocol 2: Network Speed Test

o Objective: To determine if your internet connection speed is a contributing factor to the slow
loading times.

o Methodology:

o Use a reliable speed testing service (e.g., Speedtest by Ookla, Google's speed test).

[e]

For the most accurate results, connect your computer directly to your router using an
Ethernet cable.[1]

[e]

Close all other applications and browser tabs that might be using bandwidth.[1]

o

Run the test multiple times to get an average reading.
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o Data Interpretation: Compare your results to the speeds promised by your Internet Service
Provider (ISP). If the speeds are significantly lower, this could be the root cause.

. . Acceptable Range
Metric Description
(General Use)

The rate at which data is
Download Speed transferred from the internetto 25 Mbps or higher

your computer.

The rate at which data is
Upload Speed transferred from your computer 10 Mbps or higher

to the internet.

The time it takes for a signal to
Latency (Ping) travel from your computer to a Below 100 ms

server and back.[2]

Frequently Asked Questions (FAQSs)

Q1: Why is the OGDA platform slow at certain times of the day?

Al: The platform may experience higher traffic during peak usage hours, which can lead to
increased server load and slower response times.[3][4] If you consistently notice slowdowns at
specific times, try to schedule data-intensive tasks for off-peak hours.

Q2: Can my web browser affect the platform's performance?

A2: Yes, your browser can significantly impact performance. An outdated browser, a cluttered
cache, or certain browser extensions can all contribute to slower loading times.[1][5] We
recommend using the latest version of a modern browser like Chrome, Firefox, or Edge and
periodically clearing your cache and cookies.

Q3: I'm working with a very large dataset. Why is it taking so long to load and visualize?

A3: Large datasets require more resources to process and render. The time it takes to load and
visualize data is directly proportional to its size and complexity. Inefficient database queries can
also contribute to delays when working with large datasets.[6][7][8]
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Q4: Does my physical location impact the loading speed?

A4: Yes, the physical distance between you and the OGDA platform's servers can affect
latency.[3][9] Data has to travel, and a greater distance can lead to a slight delay. While this is
often minimal, it can be a contributing factor.

Q5: Could my local network be the cause of the slowdown?

A5: Absolutely. Network congestion, an outdated router, or a weak Wi-Fi signal can all create
bottlenecks and slow down your connection to the OGDA platform.[2][4][10] If possible, try
connecting directly to your router with an Ethernet cable to rule out Wi-Fi issues.[1]

Q6: I've tried all the troubleshooting steps, and the platform is still slow. What should | do?

A6: If you have followed the troubleshooting guide and are still experiencing issues, please
contact our support team. Provide them with the information you gathered in Step 1, as this will
help them diagnose the problem more efficiently.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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